Cas no 2137087-94-4 (tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate
• CAS No: 2137087-94-4
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• CID: 6429031
• PubChem ID: 165494123
• Update Time: 2025-10-28

tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropyl]carbamate
• 2137087-94-4
• EN300-1163718

• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-12(7-8-18)11-9-10(16)5-6-13(11)20-4/h5-6,8-9,12H,7H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key： CKYPCJITZCHSCD-LBPRGKRZSA-N
• SMILES： BrC1C=CC(=C(C=1)[C@H](CC=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate

tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137087-94-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and advanced materials. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a chiral center bearing a 5-bromo-2-methoxyphenyl substituent and a 3-oxopropyl chain.

Recent studies have highlighted the importance of tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. The presence of the bromine atom at position 5 of the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile in catalytic transformations and stereochemical studies.

The synthesis of tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. The stereochemistry at the chiral center (denoted by the (1S) configuration) is crucial for determining the compound's biological activity and selectivity. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess in the synthesis of this compound, ensuring its suitability for applications in asymmetric drug discovery.

One of the most promising applications of this compound lies in its use as a precursor for peptide-based drugs. The carbamate functionality facilitates the formation of amide bonds, which are fundamental to peptide synthesis. Additionally, the 5-bromo substituent on the phenyl ring can serve as a handle for further functionalization, enabling the introduction of diverse bioactive groups. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1), making them valuable candidates for drug development.

In terms of material science, tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate has shown potential as a building block for advanced polymers and self-healing materials. Its ability to undergo reversible covalent bond formation under specific conditions makes it an attractive candidate for developing adaptive materials with tunable mechanical properties. Furthermore, its compatibility with various polymerization techniques, including step-growth and chain-growth polymerization, has been explored in recent studies.

The 5-bromo-2-methoxyphenyl moiety within this compound plays a critical role in modulating its electronic properties and reactivity. Bromine's electron-withdrawing effect enhances the electrophilicity of adjacent groups, facilitating nucleophilic attacks during chemical transformations. Meanwhile, the methoxy group at position 2 introduces steric hindrance and donates electron density through resonance effects, balancing the electronic environment and enhancing stability. These features make this compound highly amenable to both electrophilic and nucleophilic substitution reactions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate under various reaction conditions with unprecedented accuracy. By employing density functional theory (DFT) calculations and molecular dynamics simulations, scientists can now design more efficient synthetic pathways and predict potential side reactions before conducting experiments. This has significantly accelerated the discovery process for novel compounds derived from this structure.

In conclusion, tert-butyl N-(1S)-1-(5-bromo-2-methoxyphenyl)-3-oxopropylcarbamate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge synthetic methodologies and computational tools, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.